Cas no 1181-44-8 (5beta-Cholanic acid-3alpha,12alpha-diol diacetate,methyl ester)

• Product Name: 5beta-Cholanic acid-3alpha,12alpha-diol diacetate,methyl ester
• CAS No: 1181-44-8
• MF: C₂₉H₄₆O₆
• MW: 490.671949863434
• CID: 1210876
• PubChem ID: 21723378
• Update Time: 2024-11-26

5beta-Cholanic acid-3alpha,12alpha-diol diacetate,methyl ester Chemical and Physical Properties

Names and Identifiers

• deoxycholic acid diacetate methyl ester
• 3α,12α-Diacetoxy-5β-cholan-24-oic acid methyl ester
• 5beta-Cholanic acid-3alpha,12alpha-diol diacetate,methyl ester
• 1181-44-8
• Methyl (4R)-4-[(3R,5R,8R,9S,10S,12S,13R,14S,17R)-3,12-diacetyloxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

• Inchi： 1S/C29H46O6/c1-17(7-12-27(32)33-6)23-10-11-24-22-9-8-20-15-21(34-18(2)30)13-14-28(20,4)25(22)16-26(29(23,24)5)35-19(3)31/h17,20-26H,7-16H2,1-6H3/t17-,20-,21-,22+,23-,24+,25+,26+,28+,29-/m1/s1
• InChI Key： DESKMGPXRKEZPC-XEYIWHDDSA-N
• SMILES： O(C(C)=O)[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3CC[C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)OC)[C@]21C)OC(C)=O

Computed Properties

• Exact Mass: 490.32943918 g/mol
• Monoisotopic Mass: 490.32943918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 490.7
• XLogP3: 6.4
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives